Cas no 2228564-34-7 (1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228564-34-7
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 6489854
• PubChem ID: 165632526
• Update Time: 2025-06-08

1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine
• 2228564-34-7
• EN300-1955296

• Inchi： 1S/C13H15F2N/c14-13(15)7-12(16,8-13)11-6-2-4-9-3-1-5-10(9)11/h2,4,6H,1,3,5,7-8,16H2
• InChI Key： ILDKIWSUWLVSBG-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C3CCCC=23)(C1)N)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2228564-34-7 and Product Name: 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine

The compound with the CAS number 2228564-34-7 and the product name 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its fused ring system and fluorinated substituents, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine is no exception. Its molecular structure incorporates elements that are known to enhance binding affinity and selectivity towards certain biological targets. This has made it a promising candidate for further investigation in the context of drug discovery.

The presence of the dihydroindene moiety in the molecule is particularly noteworthy. Dihydroindene derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects. The addition of fluorine atoms at the 3,3-difluorocyclobutane core further modulates the electronic properties of the molecule, potentially enhancing its metabolic stability and bioavailability. These structural features make this compound an attractive scaffold for designing new drugs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. For instance, they can improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. The compound 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine exemplifies these benefits, making it a valuable asset in the quest for novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The dihydroindene ring system is known to interact with various neurotransmitter receptors, suggesting that this compound could have effects on central nervous system function. Furthermore, the fluorinated cyclobutane moiety may enhance its ability to cross the blood-brain barrier, which is crucial for treating neurological conditions.

Another area where this compound shows promise is in oncology research. The unique structural features of 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine make it a potential candidate for developing new anticancer agents. Studies have indicated that dihydroindene derivatives can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The fluorine atoms may further enhance these effects by improving drug stability and target affinity.

The synthesis of this compound involves a series of well-established organic reactions that highlight its accessibility for further chemical manipulation. The use of advanced synthetic techniques allows for the introduction of various functional groups while maintaining high yields and purity. This flexibility makes it an excellent starting point for generating a library of related compounds for high-throughput screening.

In conclusion, the compound with CAS number 2228564-34-7 and product name 1-(2,3-dihydro-1H-inden-4-yl)-3,3-difluorocyclobutan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents for various diseases.